Cas no 1780213-61-7 (1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one)

1-(3-Bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one is a brominated pyridine derivative featuring a methoxy substituent and a methylamino ketone functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motifs, including the electron-rich pyridine ring and reactive carbonyl group, make it suitable for further functionalization through cross-coupling or nucleophilic substitution reactions. The bromine atom enhances its utility in metal-catalyzed transformations, while the methoxy group contributes to solubility and stability. This compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in synthetic applications.
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one structure
1780213-61-7 structure
Product name:1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
CAS No:1780213-61-7
MF:C9H11BrN2O2
MW:259.099841356277
CID:6206196
PubChem ID:84709708

1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
    • EN300-1907264
    • 1780213-61-7
    • Inchi: 1S/C9H11BrN2O2/c1-11-4-7(13)9-6(10)3-12-5-8(9)14-2/h3,5,11H,4H2,1-2H3
    • InChI Key: JBMHJPDAJDVOGQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1C(CNC)=O)OC

Computed Properties

  • Exact Mass: 258.00039g/mol
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 51.2Ų

1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1907264-0.05g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
0.05g
$1152.0 2023-09-18
Enamine
EN300-1907264-2.5g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
2.5g
$2688.0 2023-09-18
Enamine
EN300-1907264-1.0g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
1g
$1371.0 2023-05-23
Enamine
EN300-1907264-0.25g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
0.25g
$1262.0 2023-09-18
Enamine
EN300-1907264-0.5g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
0.5g
$1316.0 2023-09-18
Enamine
EN300-1907264-0.1g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
0.1g
$1207.0 2023-09-18
Enamine
EN300-1907264-10g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
10g
$5897.0 2023-09-18
Enamine
EN300-1907264-1g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
1g
$1371.0 2023-09-18
Enamine
EN300-1907264-5.0g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
5g
$3977.0 2023-05-23
Enamine
EN300-1907264-10.0g
1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one
1780213-61-7
10g
$5897.0 2023-05-23

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one (CAS No. 1780213-61-7)

1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one (CAS No. 1780213-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which includes a methoxy group and a methylamino side chain. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile chemical properties.

The compound's CAS No. 1780213-61-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one, highlights its structural features, including the bromo substituent at the 3-position and the methoxy group at the 5-position of the pyridine ring. This precise nomenclature is essential for researchers conducting structure-activity relationship (SAR) studies or exploring its potential in medicinal chemistry.

In recent years, the demand for high-purity intermediates like 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's ability to act as a pharmacophore in kinase inhibitors and other bioactive molecules has made it a focal point in preclinical research. Additionally, its relevance in crop protection formulations has been explored, aligning with the growing emphasis on sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 1780213-61-7 exemplifies the importance of regioselective functionalization in heterocyclic compounds. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the pyridine ring creates a balanced electronic environment, facilitating further derivatization. This property is particularly valuable in combinatorial chemistry, where rapid diversification of molecular scaffolds is required.

The compound's stability under various conditions has also been a topic of investigation. Studies suggest that 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one exhibits moderate solubility in polar organic solvents, making it suitable for high-throughput screening applications. Its compatibility with common coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, further enhances its utility in modern synthetic workflows.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 1780213-61-7 are gaining prominence for their role in developing tailored therapeutics. The compound's structural motifs are frequently encountered in FDA-approved drugs, underscoring its relevance in current drug development pipelines. Moreover, its potential applications in fluorescence labeling and bioconjugation techniques have expanded its use beyond traditional small-molecule synthesis.

Quality control and analytical characterization of 1-(3-bromo-5-methoxypyridin-4-yl)-2-(methylamino)ethan-1-one typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, which is crucial for GMP-compliant production. The compound's purity profile is often a key consideration for researchers, as even minor impurities can significantly impact downstream applications.

Looking ahead, the versatility of CAS No. 1780213-61-7 positions it as a valuable asset in addressing contemporary challenges in green chemistry and catalytic processes. Its incorporation into metal-organic frameworks (MOFs) and other advanced materials is an emerging area of exploration. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in bridging the gap between academic research and industrial applications.

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